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Compound of Interest

Compound Name: 24,25-Dihydroxy Vitamin D2-d3

Cat. No.: B10800082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

24,25-Dihydroxy Vitamin D2-d3. The following procedures are designed to ensure the safety

of laboratory personnel and compliance with environmental regulations.

I. Understanding the Compound
24,25-Dihydroxy Vitamin D2-d3 is a deuterated analog of a vitamin D metabolite. While the

deuteration itself does not significantly alter the chemical reactivity or environmental impact in

terms of disposal, the parent compound's biological activity necessitates careful handling and

disposal.[1][2] Analogs of Vitamin D3 are noted to have high acute toxicity if swallowed.[3][4]

Therefore, all waste containing this compound should be treated as hazardous chemical waste.

II. Hazard Identification and Safety Precautions
Before beginning any disposal procedure, it is crucial to be aware of the potential hazards

associated with 24,25-Dihydroxy Vitamin D2-d3 and to take appropriate safety precautions.
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Hazard Statement Classification Precautionary Statement

Fatal if swallowed.[3]
Acute Toxicity, Oral (Category

1 or 2)[3]

P264: Wash hands thoroughly

after handling.[3]

P270: Do not eat, drink or

smoke when using this

product.[3]

P301+P310: IF SWALLOWED:

Immediately call a POISON

CENTER or doctor/physician.

[4]

Causes damage to organs

through prolonged or repeated

exposure.[4]

Specific target organ toxicity —

repeated exposure (Category

1)[4]

P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

P314: Get medical

advice/attention if you feel

unwell.

Personal Protective Equipment (PPE)

Equipment Specification

Gloves Chemical-resistant (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory Protection
Use in a chemical fume hood to avoid inhalation

of dust or aerosols.[4]

III. Step-by-Step Disposal Protocol
This protocol outlines the procedures for the disposal of pure 24,25-Dihydroxy Vitamin D2-d3
and contaminated materials.
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A. Disposal of Unused or Expired 24,25-Dihydroxy Vitamin D2-d3 (Solid)

Segregation:

Do not mix with other chemical waste unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.

Keep the compound in its original, clearly labeled container. If the original container is

compromised, transfer the waste to a new, compatible, and properly labeled container.

Packaging:

Ensure the container cap is tightly sealed.

Place the sealed container in a secondary, leak-proof container (e.g., a plastic bag or a

larger, sealable container).

Labeling:

Label the outer container with a hazardous waste tag.

The label must include:

The full chemical name: "24,25-Dihydroxy Vitamin D2-d3"

The quantity of waste.

The date of disposal.

The primary hazard(s) (e.g., "Toxic").

Storage:

Store the packaged waste in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from incompatible materials such as

strong oxidizing agents, acids, and bases.[3]

Collection:
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Arrange for pickup by your institution's EHS department or a licensed hazardous waste

disposal contractor.

B. Disposal of Contaminated Materials

This includes items such as pipette tips, gloves, weigh boats, and empty containers.

Segregation:

Collect all solid waste contaminated with 24,25-Dihydroxy Vitamin D2-d3 in a

designated, leak-proof container lined with a heavy-duty plastic bag.

Packaging:

Once the bag is full, securely tie it off.

Seal the outer container.

Labeling:

Label the container as "Hazardous Waste" and list "24,25-Dihydroxy Vitamin D2-d3
contaminated debris" as the contents.

Storage and Collection:

Store and arrange for collection as described in steps A.4 and A.5.

C. Disposal of Solutions Containing 24,25-Dihydroxy Vitamin D2-d3

Segregation:

Collect all liquid waste containing 24,25-Dihydroxy Vitamin D2-d3 in a dedicated, shatter-

resistant, and leak-proof container (e.g., a coated glass or polyethylene bottle).

Do not mix with other solvent waste streams unless approved by your EHS department.

Packaging:

Keep the container sealed when not in use.
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Do not fill the container to more than 80% capacity to allow for expansion.

Labeling:

Label the container with a hazardous waste tag.

The label must include:

The full chemical name: "24,25-Dihydroxy Vitamin D2-d3"

The solvent(s) and their approximate concentrations.

The concentration of the active compound.

The primary hazard(s) (e.g., "Toxic," "Flammable" if in a flammable solvent).

Storage and Collection:

Store and arrange for collection as described in steps A.4 and A.5.

IV. Emergency Procedures
In the event of a spill or exposure, follow these procedures:

Spill Response

Evacuate: Alert others in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: For small spills, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand, or commercial spill pads).

Clean: Carefully sweep or scoop the absorbed material into a hazardous waste container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous

waste.

Report: Report the spill to your laboratory supervisor and EHS department.
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Exposure Response

Exposure Route First Aid Measures

Ingestion

Do NOT induce vomiting. Immediately call a

poison control center or seek medical attention.

[4]

Inhalation

Move the person to fresh air. Seek medical

attention if breathing is difficult or symptoms

persist.

Skin Contact

Remove contaminated clothing. Immediately

flush the skin with plenty of water for at least 15

minutes. Seek medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[3]

V. Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of 24,25-Dihydroxy Vitamin D2-d3 waste.

Disclaimer: This document provides general guidance. Always consult your institution's specific

waste disposal policies and procedures, and adhere to all local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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